Cas no 1655-69-2 (1-Methoxy-4-phenoxybenzene)

• Product Name: 1-Methoxy-4-phenoxybenzene
• CAS No: 1655-69-2
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• MDL: MFCD00797843
• CID: 140223
• PubChem ID: 74253
• Update Time: 2025-10-29

1-Methoxy-4-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Methoxy-4-phenoxybenzene
• 1-METHOXY-4-PHENOXY-BENZENE
• Benzene,1-methoxy-4-phenoxy-
• 4-Methoxyphenoxybenzene
• 4-methoxyphenyl(phenyl) ether
• 4-OCH3PhOPh
• 4-phenoxyphenyl methyl ether
• Benzene,1-methoxy-4-phenoxy
• p-Methoxydiphenyl ether
• 4-METHOXYDIPHENYLOXIDE
• 4-Methoxydiphenyl ether
• 1-Methoxy-4-phenyloxybenzene
• Phenyl 4-methoxyphenyl ether
• p-Methoxyphenyl(phenyl) ether
• Phenyl(4-methoxyphenyl) ether
• AC-21007
• FT-0691121
• methoxydiphenyl ether
• 1655-69-2
• BAA65569
• AI3-32896
• 1-(4-Methoxyphenoxy)benzene
• CHEMBL398021
• p-Phenoxyanisole
• Benzene, 1-methoxy-4-phenoxy-
• MFCD00797843
• Desmethylazythromicin
• NSC 18747
• 10.14272/ZRJGNCLNUWKEFU-UHFFFAOYSA-N
• CS-0150372
• NSC18747
• p-Methoxyphenyl phenyl ether
• SCHEMBL491503
• doi:10.14272/ZRJGNCLNUWKEFU-UHFFFAOYSA-N
• AS-76181
• D83543
• SCHEMBL12015223
• DTXSID2061852
• AKOS002685350
• 1-Methoxy-4-phenoxybenzene #
• NSC-18747
• STK290953

• MDL： MFCD00797843
• Inchi： 1S/C13H12O2/c1-14-11-7-9-13(10-8-11)15-12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key： ZRJGNCLNUWKEFU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 200.08400
• Monoisotopic Mass: 200.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 3.48750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 1-Methoxy-4-phenoxybenzene

Comprehensive Overview of 1-Methoxy-4-phenoxybenzene (CAS No. 1655-69-2): Properties, Applications, and Industry Insights

1-Methoxy-4-phenoxybenzene (CAS No. 1655-69-2), also known as 4-phenoxyanisole, is a versatile organic compound widely utilized in pharmaceuticals, fragrances, and specialty chemicals. Its unique molecular structure, featuring a methoxy group and a phenoxy moiety, grants it exceptional solubility and stability, making it a preferred intermediate in synthetic chemistry. Recent trends in green chemistry and sustainable synthesis have further amplified interest in this compound due to its potential as a eco-friendly alternative in industrial processes.

The compound’s CAS registry number 1655-69-2 is a critical identifier for researchers and regulatory bodies, ensuring precise classification in global databases. Analysts frequently search for "1-Methoxy-4-phenoxybenzene uses" or "1655-69-2 solubility," reflecting its relevance in formulation development. Its low toxicity profile and compatibility with polar solvents align with the growing demand for bio-based chemicals, a hotspot in modern material science.

In the fragrance industry, 1-Methoxy-4-phenoxybenzene serves as a key ingredient for aromatic enhancers, contributing to long-lasting scents in perfumes and household products. Its thermal stability also makes it suitable for high-temperature applications, such as polymer additives. Searches like "4-phenoxyanisole suppliers" or "methoxy phenoxybenzene synthesis" highlight its commercial and academic demand, particularly in regions with robust chemical manufacturing hubs like Asia and Europe.

From an analytical perspective, advanced techniques like HPLC and GC-MS are employed to quantify 1-Methoxy-4-phenoxybenzene purity, addressing queries such as "how to analyze CAS 1655-69-2." Regulatory compliance, including REACH and FDA guidelines, further underscores its safe handling protocols. As industries pivot toward non-toxic alternatives, this compound’s role in agrochemicals and cosmetic preservatives continues to expand, driven by innovations in green solvents and catalytic reactions.

Future research on 1655-69-2 may explore its photochemical properties for applications in organic electronics or UV stabilizers, aligning with the surge in "smart materials"-related searches. Collaborations between academia and manufacturers are vital to unlock its full potential while adhering to circular economy principles. This positions 1-Methoxy-4-phenoxybenzene as a compound of enduring significance in both industrial and environmental contexts.